Cas no 898790-24-4 ((4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone)

• Product Name: (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone
• CAS No: 898790-24-4
• MF: C₁₀H₈ClFO
• MW: 198.621325492859
• MDL: MFCD03841235
• CID: 867915
• PubChem ID: 24724106
• Update Time: 2025-06-08

(4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone
• (4-chloro-2-fluorophenyl)-cyclopropylmethanone
• 4-CHLORO-2-FLUOROPHENYL CYCLOPROPYL KETONE
• N14027
• BS-50301
• (4-Chloro-2-fluorophenyl)(cyclopropyl)methanone
• AKOS006277868
• SCHEMBL23175682
• 4-CHLORO-2-FLUOROPHENYLCYCLOPROPYLKETONE
• DTXSID00642505
• 898790-24-4
• MFCD03841235

• MDL： MFCD03841235
• Inchi： 1S/C10H8ClFO/c11-7-3-4-8(9(12)5-7)10(13)6-1-2-6/h3-6H,1-2H2
• InChI Key： YXKWPFIGAHBKIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1CC1)=O

Computed Properties

• Exact Mass: 198.02500
• Monoisotopic Mass: 198.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.356
• Boiling Point: 282°C at 760 mmHg
• Flash Point: 124.3°C
• Refractive Index: 1.574
• PSA: 17.07000
• LogP: 3.07180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone

Chemical Profile of (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone (CAS No. 898790-24-4)

(4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 898790-24-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a cyclopropyl group attached to a benzene ring substituted with both chloro and fluoro groups, which contributes to its distinct reactivity and biological activity.

The presence of the chloro and fluoro substituents on the aromatic ring enhances the compound's interaction with biological targets, making it a valuable scaffold for designing novel therapeutic agents. In recent years, there has been growing interest in exploring the pharmacological properties of such halogenated aromatic compounds, particularly in the context of developing treatments for various diseases.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The electron-withdrawing nature of both chloro and fluoro groups can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological receptors. This has led to extensive research aimed at optimizing the structure-activity relationships (SAR) of these compounds. For instance, modifications in the substitution pattern or the introduction of additional functional groups can significantly alter the pharmacological profile of (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone.

One notable area of research involves the use of this compound as a precursor in synthesizing more complex molecules with enhanced therapeutic potential. The cyclopropyl group, in particular, has been shown to improve metabolic stability and bioavailability, making it an attractive feature for drug development. Researchers have been exploring various synthetic routes to functionalize this core structure, aiming to develop new analogs with improved efficacy and reduced side effects.

The impact of halogenation on the pharmacokinetic properties of pharmaceuticals is another critical aspect that has been extensively studied. The fluoro substituent, for example, is known to enhance lipophilicity and metabolic stability, while the chloro group can influence binding interactions at target sites. These properties make (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone a promising candidate for further investigation in drug discovery programs.

In addition to its potential as a building block for drug development, this compound has also been studied for its role in materials science and industrial applications. The unique electronic and steric properties of halogenated aromatic compounds like (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone make them suitable for use in organic electronics, polymer synthesis, and other advanced material applications. The ability to fine-tune these properties through structural modifications offers exciting opportunities for innovation across multiple scientific disciplines.

The synthesis of (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as cross-coupling reactions, palladium catalysis, and transition-metal-mediated transformations have been employed to construct the desired molecular framework efficiently. These methods not only ensure high yields but also allow for scalability, which is crucial for industrial production.

The safety and handling of this compound are also important considerations in its application. While it is not classified as a hazardous material under current regulations, proper protocols must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP) when conducting experiments involving this compound.

The future prospects for (4-chloro-2-fluoro-phenyl)-cyclopropyl-methanone are promising, with ongoing research aimed at uncovering new applications and optimizing its use in various fields. As our understanding of molecular interactions continues to evolve, this compound is expected to play a significant role in advancing both pharmaceutical sciences and materials engineering. The collaborative efforts of chemists, biologists, and engineers will be essential in realizing these goals and translating laboratory discoveries into practical solutions.